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Compound of Interest

Compound Name:
Ethyl 8-(4-Chlorophenoxy)-2-

methylen-octanoate

CAS No.: 82258-37-5

Cat. No.: B016395

Get Quote

Executive Safety Assessment
Ethyl 8-(4-Chlorophenoxy)-2-methylen-octanoate is a specialized intermediate, structurally

significant as a precursor in the synthesis of fatty acid oxidation inhibitors (e.g., Etomoxir

analogs).[1]

While specific toxicological data for this exact CAS is limited in public repositories, its chemical

structure dictates a High-Risk Handling Protocol.[1]

The Structural Alert: The molecule contains an

-methylene ester moiety conjugated with a lipophilic chlorophenoxy octanoate tail.[1]

The Hazard Mechanism: The exocyclic double bond at the C-2 position acts as a potent

Michael Acceptor.[1] It readily undergoes 1,4-addition reactions with nucleophiles,

particularly the thiol (-SH) groups of cysteine residues in proteins.[1]
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Operational Consequence: This reactivity profile classifies the compound as a Strong Skin

Sensitizer and potential Alkylating Agent. Dermal exposure can lead to severe allergic

contact dermatitis and potential systemic toxicity due to its high lipophilicity (facilitating skin

absorption).

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling this compound in neat (pure)

form or concentrated solution (>10 mM).

A. Hand Protection (Critical Control Point)
Standard single-layer nitrile gloves are insufficient for prolonged contact due to the compound's

lipophilic tail, which facilitates permeation.[1]

Exposure Scenario Primary Barrier Secondary Barrier Rationale

Weighing / Solid

Handling

High-Grade Nitrile

(0.11 mm min.[1]

thickness)

Double-Gloving

Required. Colored

indicator underglove

recommended.[1]

Prevents incidental

contact with

dust/fines.[2][3][4]

Solution Handling

(DCM/CHCl₃)

Silver Shield /

Laminate (PE/EVAL)

Outer Nitrile (for

dexterity/grip)

Chlorinated solvents

permeate nitrile in

seconds, carrying the

toxin with them.[1]

Laminate is required.

Solution Handling

(EtOAc/MeOH)

Thick Nitrile (>0.2

mm)

Double-Gloving

Required.[1] Change

every 15 mins.

Moderate permeation

resistance; frequent

changing mitigates

breakthrough.

B. Respiratory & Body Protection[2][3][4][5][6][7][8][9]
Engineering Control (Primary): All handling must occur within a certified Chemical Fume

Hood operating at face velocity 0.3–0.5 m/s.[1]
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Respiratory (Secondary): If handling powder outside a hood (strongly discouraged), use a

P100/N99 particulate respirator combined with an Organic Vapor (OV) cartridge.[1] The

-methylene group is a potential respiratory sensitizer.[1]

Body: Tyvek® lab coat or chemically resistant apron over standard cotton lab coat. The

compound is difficult to wash out of cotton fabrics.

Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with volumes

>50 mL.

Operational Workflow & Decision Logic
The following diagram outlines the decision process for safe handling based on the physical

state of the material.
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Start: Handling CAS 82258-37-5

Determine Physical State

Solid / Powder Solution / Liquid

Protocol A: Static Control
Anti-static gun usage
Double Nitrile Gloves
HEPA Vacuum ready

Identify Solvent

Protocol B: High Permeation Risk
(DCM, Chloroform)

REQUIRED: Silver Shield/Laminate Gloves

Halogenated

Protocol C: Moderate Risk
(Ethyl Acetate, Alcohols)

Double Nitrile (Change <15 mins)

Non-Halogenated

Disposal: Segregated Solid/Liquid Waste
(High Aquatic Toxicity)

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and solvent carrier.[1] Note the critical

requirement for laminate gloves when using halogenated solvents.

Step-by-Step Experimental Protocol
Phase 1: Preparation & Weighing[1]
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Static Mitigation: The solid ester may be electrostatically charged. Use an ionizing fan or

anti-static gun inside the balance enclosure to prevent powder scattering.

Surface Protection: Line the fume hood work surface with plastic-backed absorbent pads

(benchkote).[1] This ensures that any "invisible" Michael acceptor dust is captured and not

transferred to sleeves.

Weighing: Weigh into a tared vial. Do not use weighing paper; use a weighing boat or funnel

that can be rinsed directly into the reaction vessel to minimize dust generation.

Phase 2: Reaction & Quenching[1]
Reagent Addition: When adding nucleophiles (amines, thiols) to this ester, the reaction is

often exothermic. Add reagents slowly.

Spill Management:

Minor Spill: Do not wipe with water immediately. Absorb with vermiculite.[5]

Decontamination Solution: Use a solution of 5% aqueous cysteine or glutathione (if

available) or a mixture of soap and water. The thiol-based solution will chemically quench

the Michael acceptor moiety, rendering it less toxic.[1]

Phase 3: Waste Disposal[1]
Aquatic Toxicity: Chlorophenoxy compounds are notoriously toxic to aquatic life (Category 1

Acute/Chronic).[4][6]

Segregation:

Solid Waste: Double-bag in heavy-duty polyethylene bags. Label as "Toxic Solid -

Potential Sensitizer."[1]

Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" streams. Do not mix

with oxidizing acids (e.g., Nitric Acid) as this may generate toxic chlorophenolic fumes.

Emergency Response (Self-Validating System)
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This protocol relies on the "Sensory Check" validation. If you taste a metallic or bitter taste, or

feel a cooling sensation on the skin, exposure has likely occurred.

Event Immediate Action Mechanism of Action

Skin Contact

Wash with soap & water for 15

mins. Do NOT use

alcohol/acetone.[1]

Organic solvents (alcohol)

increase skin permeability,

driving the lipophilic ester

deeper into the dermis.[1]

Soap emulsifies it safely.

Eye Contact
Flush with water for 15 mins.[7]

[5][8] Seek ophthalmologist.

The

-methylene group can cross-

link corneal proteins, causing

permanent damage.[1]

Inhalation

Move to fresh air.[2][4][7][9][5]

[6][10] Observe for asthma-like

symptoms (sensitization).[1]

Respiratory sensitization may

have a delayed onset (4–8

hours).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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